Cas no 253678-90-9 (3-(4-Acetylphenyl)benzonitrile)

• Product Name: 3-(4-Acetylphenyl)benzonitrile
• CAS No: 253678-90-9
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• MDL: MFCD06802012
• CID: 851461
• Update Time: 2026-04-29

3-(4-Acetylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-Acetyl-[1,1'-biphenyl]-3-carbonitrile
• [1,1'-Biphenyl]-3-carbonitrile, 4'-acetyl-
• 4'-ACETYL[1,1'-BIPHENYL]-3-CARBONITRILE
• 3-(4-Acetylphenyl)benzonitrile

• MDL： MFCD06802012
• Inchi： InChI=1S/C15H11NO/c1-11(17)13-5-7-14(8-6-13)15-4-2-3-12(9-15)10-16/h2-9H,1H3
• InChI Key： SRWQSYBXUHJWHV-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC=C(C=C1)C2=CC=CC(=C2)C#N

Computed Properties

• Exact Mass: 221.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 40.86000
• LogP: 3.42788